Cas no 2639412-86-3 (tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate)

• Product Name: tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate
• CAS No: 2639412-86-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5663234
• PubChem ID: 165903785
• Update Time: 2025-10-29

tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639412-86-3
• tert-butyl 9-aminobicyclo[5.2.0]nonane-8-carboxylate
• EN300-27729232
• tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate

• Inchi： 1S/C14H25NO2/c1-14(2,3)17-13(16)11-9-7-5-4-6-8-10(9)12(11)15/h9-12H,4-8,15H2,1-3H3
• InChI Key： IUDVUASLZMKLMY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C2CCCCCC21)N)=O

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate

tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate (CAS No. 2639412-86-3): A Key Intermediate in Synthetic Chemistry and Pharmaceutical Research

tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate is a structurally unique compound with significant potential in the fields of medicinal chemistry and drug development. Its molecular framework, characterized by the bicyclo[5.2.0]nonane ring system, provides a versatile platform for functional group modification and pharmacophore design. The presence of the tert-butyl group at the 8-position enhances synthetic stability, while the 9-aminocarbonyl functionality offers opportunities for further chemical elaboration. This compound has garnered attention as a critical intermediate in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery and prodrug strategies.

Recent studies highlight the importance of tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate in the development of novel therapeutics. For instance, its derivatives have been explored as potential candidates for anti-inflammatory and antitumor applications. In a 2023 publication in *Journal of Medicinal Chemistry*, researchers demonstrated that modifications to the bicyclo framework of this compound could enhance its binding affinity to specific G protein-coupled receptors (GPCRs), a key target for many pharmaceutical agents. This finding underscores the compound’s role in advancing structure-based drug design approaches.

The synthesis of tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate is a well-established process in organic chemistry, but recent advancements have focused on optimizing reaction conditions for higher yield and purity. A 2024 study in *Organic & Biomolecular Chemistry* reported the use of green chemistry methodologies to reduce environmental impact while maintaining synthetic efficiency. The authors employed a catalytic approach involving transition metal catalysts to achieve selective functionalization of the bicyclo ring, a critical step in generating complex pharmaceutical intermediates.

Pharmacological studies on tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate have revealed its potential as a prodrug carrier. The tert-butyl group acts as a protecting unit, which can be selectively removed under physiological conditions to release the active pharmacophore. This property makes it particularly valuable in the design of site-specific drug delivery systems, where controlled release of the therapeutic agent is essential. A 2023 review in *Advanced Drug Delivery Reviews* highlighted its role in the development of oral formulations with improved bioavailability and reduced side effects.

From a synthetic perspective, the tert-butyl substituent in tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate serves as a strategic element for protecting the molecule during multi-step syntheses. This is particularly relevant in the context of complex molecule synthesis, where the stability of intermediate compounds is crucial. Researchers have also explored the possibility of click chemistry reactions to further modify the compound, enabling the creation of diverse molecular architectures with tailored biological activities.

The broader implications of tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate extend to its applications in biomaterials science and nanotechnology. Its chemical versatility allows it to be incorporated into polymer matrices or functionalized for use in nanoparticle formulations. A 2024 preprint in *ACS Nano* described the use of this compound as a building block for drug-loaded nanocarriers, demonstrating its potential in precision medicine and targeted therapy.

In conclusion, tert-butyl 9-aminobicyclo5.2.0nonane-8-carboxylate represents a promising scaffold for future drug discovery efforts. Its structural adaptability and functional versatility make it a valuable tool in the development of novel therapeutics with enhanced efficacy and reduced toxicity. As research in synthetic chemistry and pharmaceutical science continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical needs.